Cas no 2229457-22-9 (tert-butyl N-2-methoxy-4-(1-methylpiperazin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-methoxy-4-(1-methylpiperazin-2-yl)phenylcarbamate
• CAS No: 2229457-22-9
• MF: C₁₇H₂₇N₃O₃
• MW: 321.41458439827
• CID: 6188885
• PubChem ID: 165831066
• Update Time: 2025-05-21

tert-butyl N-2-methoxy-4-(1-methylpiperazin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methoxy-4-(1-methylpiperazin-2-yl)phenylcarbamate
• tert-butyl N-[2-methoxy-4-(1-methylpiperazin-2-yl)phenyl]carbamate
• EN300-1902876
• 2229457-22-9

• Inchi： 1S/C17H27N3O3/c1-17(2,3)23-16(21)19-13-7-6-12(10-15(13)22-5)14-11-18-8-9-20(14)4/h6-7,10,14,18H,8-9,11H2,1-5H3,(H,19,21)
• InChI Key： HOHBWAPZIQZAMH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1CNCCN1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.20524173g/mol
• Monoisotopic Mass: 321.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Additional information on tert-butyl N-2-methoxy-4-(1-methylpiperazin-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-methoxy-4-(1-methylpiperazin-2-yl)phenylcarbamate (CAS No. 2229457-22-9)

The compound tert-butyl N-2-methoxy-4-(1-methylpiperazin-2-yl)phenylcarbamate (CAS No. 2229457-22-9) is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. Its unique structure, featuring a methoxy group, a methylpiperazine moiety, and a tert-butyl carbamate functional group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and oncology.

In recent years, the demand for piperazine derivatives like this compound has surged due to their versatility in medicinal chemistry. The 1-methylpiperazine segment is particularly noteworthy, as it often enhances solubility and bioavailability—a critical factor in modern drug design. This aligns with the growing focus on ADME optimization (Absorption, Distribution, Metabolism, Excretion) in pharmaceutical R&D, a frequent search topic among chemists and pharmacologists.

The tert-butyl carbamate (Boc) protecting group in this molecule serves dual purposes: it stabilizes the amine functionality during synthetic processes while allowing selective deprotection—an essential feature for peptide synthesis and prodrug development. This characteristic has made CAS No. 2229457-22-9 relevant to discussions about green chemistry, where researchers prioritize protective groups with minimal environmental impact.

Analytical techniques for characterizing this compound include HPLC purity analysis, mass spectrometry, and NMR spectroscopy—methods frequently searched by quality control professionals. The methoxy-phenyl segment’s electronic properties also make it suitable for fluorescence-based assays, connecting it to trending topics like high-throughput screening in drug discovery.

From a synthetic perspective, the compound’s chiral center at the piperazine ring sparks interest in asymmetric synthesis methodologies. This resonates with the pharmaceutical industry’s shift toward enantiomerically pure compounds, a subject dominating recent publications and conference discussions. Its potential as a kinase inhibitor scaffold further links it to hot topics in precision medicine and targeted cancer therapies.

Regulatory considerations for tert-butyl N-2-methoxy-4-(1-methylpiperazin-2-yl)phenylcarbamate emphasize compliance with REACH and ICH guidelines, addressing another common query among industrial chemists. Stability studies under varying pH and temperature conditions—frequently searched for API development—are crucial for determining its storage and handling protocols.

In conclusion, CAS No. 2229457-22-9 represents a multifaceted compound bridging synthetic chemistry and pharmacological innovation. Its structural features align with current research priorities like fragment-based drug design and computational chemistry predictions, making it a compound of sustained scientific interest.